5-[(benzylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one hydrochloride

• IUPAC Name: 5-[(benzylamino)methyl]-1,3-dimethylbenzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C17H19N3O.ClH/c1-19-15-9-8-14(10-16(15)20(2)17(19)21)12-18-11-13-6-4-3-5-7-13;/h3-10,18H,11-12H2,1-2H3;1H
• InChI Key: UPCSZXHREBSFLL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CNCC3=CC=CC=C3)N(C1=O)C.Cl
• Molecular Formula: C17H20ClN3O
• Molecular Weight: 317.8 g/mol

Description

5-[(benzylamino)methyl]-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one hydrochloride is a useful research compound. Its molecular formula is C17H20ClN3O and its molecular weight is 317.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.1294900 g/mol and the complexity rating of the compound is 367. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Anthelmintic Potential

Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial and anthelmintic activities. Studies reveal that these compounds exhibit significant antimicrobial activity against pathogenic fungi and bacteria, including Candida albicans, Aspergillus niger, Pseudomonas aeruginosa, and Escherichia coli. Moreover, these derivatives also demonstrate moderate to good anthelmintic activity against various earthworm species, indicating their potential in treating infections and infestations caused by these pathogens (Dahiya & Pathak, 2007).

Novel Triazafulvalene Systems

The synthesis of novel triazafulvalene systems involving benzimidazole compounds has been reported. These new systems were obtained through a series of chemical reactions, showcasing the versatility of benzimidazole derivatives in creating structurally diverse molecules with potential applications in materials science and pharmaceutical research (Uršič, Svete, & Stanovnik, 2010).

Molecular Characterization and Reactivity

Benzimidazole derivatives have been characterized using various spectroscopic methods, providing insights into their molecular structures and reactivity. This information is crucial for understanding the behavior of these compounds in biological systems and for designing molecules with enhanced efficacy and selectivity for specific targets. Studies have detailed the synthesis, characterization, and theoretical analysis of these derivatives, laying the groundwork for future applications in drug development and chemical biology (Gürbüz, Tavman, Çinarli, & Boz, 2016).

Synthesis of Heterocyclic Systems

The versatility of benzimidazole derivatives extends to the synthesis of polyfunctional heterocyclic systems. These compounds serve as key intermediates in the production of a wide range of heterocyclic compounds, highlighting the significance of benzimidazole derivatives in synthetic organic chemistry and the development of new pharmaceuticals and materials (Pizzioli, Ornik, Svete, & Stanovnik, 1998).